Cas no 122690-33-9 (2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI))
122690-33-9 structure
Product Name:2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI)
CAS No:122690-33-9
MF:C7H9NO
MW:123.152461767197
CID:105361
PubChem ID:14357416
Update Time:2025-04-18
2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI)
- 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro-(9CI)
- 122690-33-9
- 1-azatricyclo[3.3.0.02,8]octan-3-one
-
- Inchi: 1S/C7H9NO/c9-6-3-4-1-2-5-7(6)8(4)5/h4-5,7H,1-3H2
- InChI Key: CEMSMHQSNOUDAC-UHFFFAOYSA-N
- SMILES: O=C1CC2CCC3C1N32
Computed Properties
- Exact Mass: 123.06847
- Monoisotopic Mass: 123.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 20.1Ų
Experimental Properties
- PSA: 20.08
2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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